N,N-Dimethyl-3-[(prop-2-en-1-yl)oxy]pyrazin-2-amine

• CAS No.: 54126-46-4
• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol
• IUPAC Name: N,N-dimethyl-3-prop-2-enoxypyrazin-2-amine
• InChI: InChI=1S/C9H13N3O/c1-4-7-13-9-8(12(2)3)10-5-6-11-9/h4-6H,1,7H2,2-3H3
• InChI Key: ZIHTVOXSRAROFC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CN=C1OCC=C

Description

N,N-Dimethyl-3-[(prop-2-en-1-yl)oxy]pyrazin-2-amine is a useful research compound. Its molecular formula is C9H13N3O and its molecular weight is 179.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

47 g of 2-chloro-3-dimethylamino-pyrazine and 35 g of allyl alcohol are dissolved in 300 ml of hexamethylphosphoric acid triamide. 14.4 g of sodium hydride are introduced into this solution at 0° C. over the course of 30 minutes. The mixture is then stirred for a further hour at 0° C. and for 15 hours at room temperature. The reaction mixture is then poured into 2 liters of ice water. After excess sodium hydride has been decomposed, the mixture is extracted by shaking with ether. The ether extracts are washed with water until neutral, dried over sodium sulphate and evaporated in a waterpump vacuum. The residue is distilled under reduced pressure. 2-Allyloxy-3-dimethylamino-pyrazine, boiling point 110°-115° C./10 mm Hg, is thus obtained.